Cas no 41229-10-1 (QUINAZOLINE, 4-(1-PIPERIDINYL)-)
41229-10-1 structure
Product Name:QUINAZOLINE, 4-(1-PIPERIDINYL)-
CAS No:41229-10-1
MF:C13H15N3
MW:213.278302431107
CID:3527085
PubChem ID:408432
Update Time:2025-04-22
QUINAZOLINE, 4-(1-PIPERIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- QUINAZOLINE, 4-(1-PIPERIDINYL)-
- 4-(1-PIPERIDINYL)-QUINAZOLINE
- DTXSID70877201
- quinazoline-4-piperidine
- SCHEMBL6569122
- 41229-10-1
- 4-N-PIPERIDINYLQUINAZOLINE
- WAY-296601-A
- CHEMBL1623133
- VIMMTIWARBDYNN-UHFFFAOYSA-N
- Oprea1_174628
- 4-piperidin-1-ylquinazoline
- AKOS000536815
- DB-117409
- AP-906/04978037
- Z57161636
- BAS 01292567
- 4-(piperidin-1-yl)quinazoline
- Oprea1_847828
- DTXCID00897215
- 4-(1-piperidinyl)quinazoline
- 4-piperidinoquinazoline
-
- Inchi: 1S/C13H15N3/c1-4-8-16(9-5-1)13-11-6-2-3-7-12(11)14-10-15-13/h2-3,6-7,10H,1,4-5,8-9H2
- InChI Key: VIMMTIWARBDYNN-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2)=C(N2CCCCC2)N=C1
Computed Properties
- Exact Mass: 213.126597491Da
- Monoisotopic Mass: 213.126597491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29Ų
QUINAZOLINE, 4-(1-PIPERIDINYL)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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